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Compound of Interest

Compound Name: Methioprim

Cat. No.: B131970 Get Quote

Technical Support Center: Trimethoprim Animal
Studies
This guide provides researchers, scientists, and drug development professionals with technical

information and troubleshooting advice for animal studies involving Trimethoprim.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of Trimethoprim
toxicity in animals?
Trimethoprim's toxicity is a direct extension of its mechanism of action: the inhibition of the

enzyme dihydrofolate reductase (DHFR).[1][2] DHFR is a crucial enzyme in the folic acid

synthesis pathway, responsible for converting dihydrofolic acid (DHF) to tetrahydrofolic acid

(THF).[2][3] THF is an essential precursor for the synthesis of nucleotides (purines and

thymidine) and several amino acids, which are vital for DNA synthesis and cellular replication.

[2][4]

While Trimethoprim has a significantly higher affinity for bacterial DHFR (up to 60,000 times

greater than for the mammalian enzyme), at higher concentrations or during prolonged

administration, it can inhibit mammalian DHFR.[2][4] This inhibition leads to a depletion of THF,

causing defects in rapidly dividing cells, such as those in the bone marrow and embryonic
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tissues.[5] This antifolate action is the primary cause of hematological side effects and

teratogenicity observed in animal studies.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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